6-(4-Methoxyphenyl)-2-oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile

• Molecular Formula: C17H12N2O2S
• Molecular Weight: 308.4 g/mol
• IUPAC Name: 6-(4-methoxyphenyl)-2-oxo-4-thiophen-2-yl-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C17H12N2O2S/c1-21-12-6-4-11(5-7-12)15-9-13(16-3-2-8-22-16)14(10-18)17(20)19-15/h2-9H,1H3,(H,19,20)
• InChI Key: ITIMAEPZGRRLGG-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=CC(=C(C(=O)N2)C#N)C3=CC=CS3

Description

6-(4-Methoxyphenyl)-2-oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile, also known as MTDP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MTDP belongs to the class of pyridine derivatives and has shown promising results in various studies related to its mechanism of action and physiological effects.

Mechanism of Action

The exact mechanism of action of 6-(4-Methoxyphenyl)-2-oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile is still under investigation. However, studies have suggested that 6-(4-Methoxyphenyl)-2-oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile induces apoptosis in cancer cells by activating the caspase pathway. 6-(4-Methoxyphenyl)-2-oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile has also been found to inhibit the PI3K/AKT/mTOR pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
6-(4-Methoxyphenyl)-2-oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile has been found to have various biochemical and physiological effects. Studies have shown that 6-(4-Methoxyphenyl)-2-oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile can induce cell cycle arrest and inhibit cell proliferation in cancer cells. Additionally, 6-(4-Methoxyphenyl)-2-oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile has been found to modulate the expression of various genes involved in cancer progression.

Advantages and Limitations for Lab Experiments

6-(4-Methoxyphenyl)-2-oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile has several advantages for lab experiments, including its ease of synthesis, high purity, and stability. However, one limitation of 6-(4-Methoxyphenyl)-2-oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile is its low solubility in water, which can make it challenging to use in certain experiments.

Future Directions

There are several future directions for research on 6-(4-Methoxyphenyl)-2-oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile. One potential area of research is the development of novel derivatives of 6-(4-Methoxyphenyl)-2-oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile with improved anticancer properties. Additionally, further studies are needed to elucidate the exact mechanism of action of 6-(4-Methoxyphenyl)-2-oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile and its potential applications in other diseases. Finally, research is needed to investigate the safety and toxicity of 6-(4-Methoxyphenyl)-2-oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile in animal models and humans.
In conclusion, 6-(4-Methoxyphenyl)-2-oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile is a promising compound with potential therapeutic applications in cancer research. Its ease of synthesis, stability, and anticancer properties make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action and potential applications in other diseases.

Synthesis Methods

6-(4-Methoxyphenyl)-2-oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile can be synthesized using the Hantzsch reaction, which involves the condensation of an aldehyde, a β-ketoester, and a nitrogen-containing compound. The synthesis of 6-(4-Methoxyphenyl)-2-oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile involves the reaction between 4-methoxybenzaldehyde, 2-thiopheneacetylacetone, and malononitrile in the presence of a catalyst. The resulting product is then purified using various techniques, including recrystallization and column chromatography.

Scientific Research Applications

6-(4-Methoxyphenyl)-2-oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. Studies have shown that 6-(4-Methoxyphenyl)-2-oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile has anticancer properties and can induce apoptosis in cancer cells. Additionally, 6-(4-Methoxyphenyl)-2-oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile has been found to inhibit the growth of cancer cells and reduce tumor size in animal models.